L-lysine
Catalog No.
S530156
CAS No.
12798-06-0
M.F
C6H14N2O2
M. Wt
146.19 g/mol
Availability
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CAS Number
12798-06-0
Product Name
L-lysine
IUPAC Name
(2S)-2,6-diaminohexanoic acid
Molecular Formula
C6H14N2O2
Molecular Weight
146.19 g/mol
InChI
InChI=1S/C6H14N2O2/c7-4-2-1-3-5(8)6(9)10/h5H,1-4,7-8H2,(H,9,10)/t5-/m0/s1
InChI Key
KDXKERNSBIXSRK-YFKPBYRVSA-N
SMILES
C(CCN)CC(C(=O)O)N
solubility
1000000 mg/L (at 20 °C)
6.84 M
1000 mg/mL at 20 °C
Insoluble in ethanol, ethyl ether, acetone, benzene
Insolulble in common neutral solvents
Very freely soluble in water.
Water solubility: >100 g/100 g H20 at 25 °C
In water, 5.84X10+5 mg/L at 27 °C
1000.0 mg/mL
Soluble in water
Slightly soluble (in ethanol)
6.84 M
1000 mg/mL at 20 °C
Insoluble in ethanol, ethyl ether, acetone, benzene
Insolulble in common neutral solvents
Very freely soluble in water.
Water solubility: >100 g/100 g H20 at 25 °C
In water, 5.84X10+5 mg/L at 27 °C
1000.0 mg/mL
Soluble in water
Slightly soluble (in ethanol)
Synonyms
Acetate, Lysine, Enisyl, L Lysine, L-Lysine, Lysine, Lysine Acetate, Lysine Hydrochloride
Canonical SMILES
C(CCN)CC(C(=O)O)N
Isomeric SMILES
C(CCN)C[C@@H](C(=O)O)N
The exact mass of the compound Lysine is 146.1055 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as 1000000 mg/l (at 20 °c)6.84 m1000 mg/ml at 20 °cinsoluble in ethanol, ethyl ether, acetone, benzeneinsolulble in common neutral solventsvery freely soluble in water.water solubility: >100 g/100 g h20 at 25 °cin water, 5.84x10+5 mg/l at 27 °c1000.0 mg/mlsoluble in waterslightly soluble (in ethanol). Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Amino Acids, Peptides, and Proteins - Amino Acids - Amino Acids, Diamino. It belongs to the ontological category of lysine in the ChEBI Ontology tree. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).. Use and application categories indicated by third-party sources: Flavouring Agent -> FLAVOURING_AGENT; -> JECFA Functional Classes. However, this does not mean our product can be used or applied in the same or a similar way.
L-lysine is an essential amino acid characterized by the presence of two amino groups and one carboxyl group, making it a diamine. Its chemical formula is , with a molecular weight of approximately 146.19 g/mol. L-lysine is crucial for human health as the body cannot synthesize it; thus, it must be obtained through dietary sources such as meat, fish, eggs, dairy products, and legumes .
, primarily as a building block for proteins. It can undergo transamination reactions, which involve the transfer of an amino group to form other amino acids. For instance, L-lysine can be converted into other compounds through the action of specific enzymes such as L-lysine 6-aminotransferase .
In addition to transamination, L-lysine can also engage in decarboxylation, where its carboxyl group is removed, leading to the formation of cadaverine. This reaction is catalyzed by lysine decarboxylase and plays a role in various metabolic pathways .
Furthermore, L-lysine can participate in esterification reactions where it reacts with fatty acids to form lysine esters, which may have applications in pharmaceuticals and food industries .
L-lysine exhibits several biological activities that are essential for human health:
- Protein Synthesis: It is a key component of proteins and is necessary for the growth and maintenance of tissues.
- Calcium Absorption: L-lysine enhances the absorption of calcium from the gastrointestinal tract, contributing to bone health.
- Immune Function: It aids in the production of antibodies and hormones, supporting immune responses.
- Antiviral Properties: Some studies suggest that L-lysine may inhibit the replication of certain viruses, including herpes simplex virus .
L-lysine can be synthesized through several methods:
- Microbial Fermentation: This is the most common method used industrially. Specific strains of bacteria (e.g., Corynebacterium glutamicum) are employed to ferment carbohydrates into L-lysine under controlled conditions .
- Chemical Synthesis: L-lysine can also be synthesized chemically from fossil raw materials through various chemical processes involving multiple reaction steps .
- Enzymatic Synthesis: Enzymatic methods involve using specific enzymes to catalyze reactions that produce L-lysine from simpler substrates. This method offers high specificity and can be more environmentally friendly compared to traditional chemical synthesis .
L-lysine has diverse applications across various fields:
- Nutritional Supplements: It is commonly used as a dietary supplement to support immune function and enhance athletic performance.
- Animal Feed: L-lysine is added to animal feed to ensure adequate nutrition for livestock, promoting growth and improving feed efficiency.
- Pharmaceuticals: It serves as an ingredient in formulations for treating conditions like herpes simplex infections due to its antiviral properties.
- Food Industry: L-lysine is used as a flavor enhancer and preservative in some food products .
Research on L-lysine interactions indicates its potential effects on various biological systems:
- With Other Amino Acids: Studies show that L-lysine can influence the metabolism of other amino acids through competitive inhibition or synergistic effects during transamination reactions .
- With Vitamins and Minerals: There are indications that L-lysine may enhance the bioavailability of certain minerals like calcium when consumed together with vitamin D .
Several compounds share similarities with L-lysine due to their structural or functional characteristics. Here are some notable comparisons:
| Compound | Structure Similarity | Unique Features |
|---|---|---|
| Arginine | Contains amino groups | Involved in nitric oxide production; important for vasodilation |
| Histidine | Contains imidazole ring | Precursor for histamine; plays a role in immune response |
| Ornithine | Similar backbone | Involved in urea cycle; precursor for arginine synthesis |
| Cysteine | Contains sulfur | Important for protein structure due to disulfide bonds |
L-lysine's uniqueness lies in its essential nature for humans and its specific roles in protein synthesis and calcium absorption compared to these similar compounds .
Purity
>98% (or refer to the Certificate of Analysis) ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )
Physical Description
Solid
White crystals or crystalline powder; odourless
White crystals or crystalline powder; odourless
Color/Form
Needles from water, hexagonal plates from dilute alcohol
Colorless crystals
Colorless crystals
XLogP3
-3
Exact Mass
146.1055
LogP
-3.05
-3.05 (LogP)
log Kow = -3.05
-3.05 (LogP)
log Kow = -3.05
Appearance
Solid powder
Melting Point
224.5 dec °C
Mp 224-225 dec. (darkens at 210 °)
224 °C, decomposes
224.5°C
Mp 224-225 dec. (darkens at 210 °)
224 °C, decomposes
224.5°C
Storage
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Related CAS
57282-49-2 (acetate)
657-27-2 (hydrochloride)
657-27-2 (hydrochloride)
GHS Hazard Statements
Not Classified;
Reported as not meeting GHS hazard criteria by 115 of 117 companies (only ~ 1.7% companies provided GHS information). For more detailed information, please visit ECHA C&L website
Reported as not meeting GHS hazard criteria by 115 of 117 companies (only ~ 1.7% companies provided GHS information). For more detailed information, please visit ECHA C&L website
Drug Indication
Supplemental L-lysine has putative anti-herpes simplex virus activity. There is preliminary research suggesting that it may have some anti-osteoporotic activity.
LysaKare is indicated for reduction of renal radiation exposure during Peptide-Receptor Radionuclide Therapy (PRRT) with lutetium (177Lu) oxodotreotide in adults.
LysaKare is indicated for reduction of renal radiation exposure during Peptide-Receptor Radionuclide Therapy (PRRT) with lutetium (177Lu) oxodotreotide in adults.
Therapeutic Uses
Lysine appears to have antiviral, anti-osteoporotic, cardiovascular, and lipid-lowering effects, although more controlled human studies are needed.
Unproven uses: The most common use of supplemental lysine is for preventing and treating episodes of herpes simplex virus. Lysine has been used in conjunction with calcium to prevent and treat osteoporosis. It has also been used for treating pain, aphthous ulcers, migraine attacks, rheumatoid arthritis, and opiate withdrawal. Many "body-building" formulations contain lysine to aid in muscle repair.
/Experimental Therapy/ A major contributing factor to the loss of mobility in elderly people is the gradual and continuous loss of lean body mass ... Elderly (76 +/-1.6 years) women (n = 39) and men (n = 38) were recruited for a double-blinded controlled study. Study participants were randomly assigned to either an isonitrogenous control-supplement (n = 37) or a treatment-supplement (HMB/Arg/Lys) consisting of beta-hydroxy-beta-methylbutyrate, L-arginine, and L-lysine (n = 40) for the 1-year study ... In subjects taking the HMB/Arg/Lys supplement, lean tissue increased over the year of study while in the control group, lean tissue did not change ... Consumption of a simple amino acid-related cocktail increased protein turnover and lean tissue in elderly individuals in a year-long study.
Supplementation of meals with low doses of oral lysine improved fasting plasma lysine concentrations in 27 Finnish patients with lysinuric protein intolerance (LPI) without causing hyperammonemia or other recognizable side effects during 12 months of follow-up. In conclusion, low-dose oral lysine supplementation is potentially beneficial to patients with LPI and can be started safely at an early age.
Unproven uses: The most common use of supplemental lysine is for preventing and treating episodes of herpes simplex virus. Lysine has been used in conjunction with calcium to prevent and treat osteoporosis. It has also been used for treating pain, aphthous ulcers, migraine attacks, rheumatoid arthritis, and opiate withdrawal. Many "body-building" formulations contain lysine to aid in muscle repair.
/Experimental Therapy/ A major contributing factor to the loss of mobility in elderly people is the gradual and continuous loss of lean body mass ... Elderly (76 +/-1.6 years) women (n = 39) and men (n = 38) were recruited for a double-blinded controlled study. Study participants were randomly assigned to either an isonitrogenous control-supplement (n = 37) or a treatment-supplement (HMB/Arg/Lys) consisting of beta-hydroxy-beta-methylbutyrate, L-arginine, and L-lysine (n = 40) for the 1-year study ... In subjects taking the HMB/Arg/Lys supplement, lean tissue increased over the year of study while in the control group, lean tissue did not change ... Consumption of a simple amino acid-related cocktail increased protein turnover and lean tissue in elderly individuals in a year-long study.
Supplementation of meals with low doses of oral lysine improved fasting plasma lysine concentrations in 27 Finnish patients with lysinuric protein intolerance (LPI) without causing hyperammonemia or other recognizable side effects during 12 months of follow-up. In conclusion, low-dose oral lysine supplementation is potentially beneficial to patients with LPI and can be started safely at an early age.
Pharmacology
Insures the adequate absorption of calcium; helps form collagen ( which makes up bone cartilage & connective tissues); aids in the production of antibodies, hormones & enzymes. Recent studies have shown that Lysine may be effective against herpes by improving the balance of nutrients that reduce viral growth. A deficiency may result in tiredness, inability to concentrate, irritability, bloodshot eyes, retarded growth, hair loss, anemia & reproductive problems.
Lysine is one of nine essential amino acids in humans required for growth and tissue repair, Lysine is supplied by many foods, especially red meats, fish, and dairy products. Lysine seems to be active against herpes simplex viruses and present in many forms of diet supplements. The mechanism underlying this effect is based on the viral need for amino acid arginine; lysine competes with arginine for absorption and entry into cells. Lysine inhibits HSV growth by knocking out arginine. (NCI04)
L-Lysine is a nutritional supplement containing the biologically active L-isomer of the essential amino acid lysine, with potential anti-mucositis activity. Upon oral intake, L-lysine promotes healthy tissue function, growth and healing and improves the immune system. L-Lysine promotes calcium uptake, is essential for carnitine production and collagen formation. As collagen is essential for connective tissue maintenance, this agent may also help heal mucosal wounds. This may help decrease and prevent mucositis induced by radiation or chemotherapy.
Lysine is one of nine essential amino acids in humans required for growth and tissue repair, Lysine is supplied by many foods, especially red meats, fish, and dairy products. Lysine seems to be active against herpes simplex viruses and present in many forms of diet supplements. The mechanism underlying this effect is based on the viral need for amino acid arginine; lysine competes with arginine for absorption and entry into cells. Lysine inhibits HSV growth by knocking out arginine. (NCI04)
L-Lysine is a nutritional supplement containing the biologically active L-isomer of the essential amino acid lysine, with potential anti-mucositis activity. Upon oral intake, L-lysine promotes healthy tissue function, growth and healing and improves the immune system. L-Lysine promotes calcium uptake, is essential for carnitine production and collagen formation. As collagen is essential for connective tissue maintenance, this agent may also help heal mucosal wounds. This may help decrease and prevent mucositis induced by radiation or chemotherapy.
ATC Code
V03AF11
B - Blood and blood forming organs
B05 - Blood substitutes and perfusion solutions
B05X - I.v. solution additives
B05XB - Amino acids
B05XB03 - Lysine
B - Blood and blood forming organs
B05 - Blood substitutes and perfusion solutions
B05X - I.v. solution additives
B05XB - Amino acids
B05XB03 - Lysine
Mechanism of Action
Proteins of the herpes simplex virus are rich in L-arginine, and tissue culture studies indicate an enhancing effect on viral replication when the amino acid ratio of L-arginine to L-lysine is high in the tissue culture media. When the ratio of L-lysine to L-arginine is high, viral replication and the cytopathogenicity of herpes simplex virus have been found to be inhibited. L-lysine may facilitate the absorption of calcium from the small intestine.
Amino acids are selected for protein synthesis by binding with transfer RNA (tRNA) in the cell cytoplasm. The information on the amino acid sequence of each individual protein is contained in the sequence of nucleotides in the messenger RNA (mRNA) molecules, which are synthesized in the nucleus from regions of DNA by the process of transcription. The mRNA molecules then interact with various tRNA molecules attached to specific amino acids in the cytoplasm to synthesize the specific protein by linking together individual amino acids; this process, known as translation, is regulated by amino acids (e.g., leucine), and hormones. Which specific proteins are expressed in any particular cell and the relative rates at which the different cellular proteins are synthesized, are determined by the relative abundances of the different mRNAs and the availability of specific tRNA-amino acid combinations, and hence by the rate of transcription and the stability of the messages. From a nutritional and metabolic point of view, it is important to recognize that protein synthesis is a continuing process that takes place in most cells of the body. In a steady state, when neither net growth nor protein loss is occurring, protein synthesis is balanced by an equal amount of protein degradation. The major consequence of inadequate protein intakes, or diets low or lacking in specific indispensable amino acids relative to other amino acids (often termed limiting amino acids), is a shift in this balance so that rates of synthesis of some body proteins decrease while protein degradation continues, thus providing an endogenous source of those amino acids most in need. /Amino acids/
The mechanism of intracellular protein degradation, by which protein is hydrolyzed to free amino acids, is more complex and is not as well characterized at the mechanistic level as that of synthesis. A wide variety of different enzymes that are capable of splitting peptide bonds are present in cells. However, the bulk of cellular proteolysis seems to be shared between two multienzyme systems: the lysosomal and proteasomal systems. The lysosome is a membrane-enclosed vesicle inside the cell that contains a variety of proteolytic enzymes and operates mostly at acid pH. Volumes of the cytoplasm are engulfed (autophagy) and are then subjected to the action of the protease enzymes at high concentration. This system is thought to be relatively unselective in most cases, although it can also degrade specific intracellular proteins. The system is highly regulated by hormones such as insulin and glucocorticoids, and by amino acids. The second system is the ATP-dependent ubiquitin-proteasome system, which is present in the cytoplasm. The first step is to join molecules of ubiquitin, a basic 76-amino acid peptide, to lysine residues in the target protein. Several enzymes are involved in this process, which selectively targets proteins for degradation by a second component, the proteasome. /Amino acids/
Amino acids are selected for protein synthesis by binding with transfer RNA (tRNA) in the cell cytoplasm. The information on the amino acid sequence of each individual protein is contained in the sequence of nucleotides in the messenger RNA (mRNA) molecules, which are synthesized in the nucleus from regions of DNA by the process of transcription. The mRNA molecules then interact with various tRNA molecules attached to specific amino acids in the cytoplasm to synthesize the specific protein by linking together individual amino acids; this process, known as translation, is regulated by amino acids (e.g., leucine), and hormones. Which specific proteins are expressed in any particular cell and the relative rates at which the different cellular proteins are synthesized, are determined by the relative abundances of the different mRNAs and the availability of specific tRNA-amino acid combinations, and hence by the rate of transcription and the stability of the messages. From a nutritional and metabolic point of view, it is important to recognize that protein synthesis is a continuing process that takes place in most cells of the body. In a steady state, when neither net growth nor protein loss is occurring, protein synthesis is balanced by an equal amount of protein degradation. The major consequence of inadequate protein intakes, or diets low or lacking in specific indispensable amino acids relative to other amino acids (often termed limiting amino acids), is a shift in this balance so that rates of synthesis of some body proteins decrease while protein degradation continues, thus providing an endogenous source of those amino acids most in need. /Amino acids/
The mechanism of intracellular protein degradation, by which protein is hydrolyzed to free amino acids, is more complex and is not as well characterized at the mechanistic level as that of synthesis. A wide variety of different enzymes that are capable of splitting peptide bonds are present in cells. However, the bulk of cellular proteolysis seems to be shared between two multienzyme systems: the lysosomal and proteasomal systems. The lysosome is a membrane-enclosed vesicle inside the cell that contains a variety of proteolytic enzymes and operates mostly at acid pH. Volumes of the cytoplasm are engulfed (autophagy) and are then subjected to the action of the protease enzymes at high concentration. This system is thought to be relatively unselective in most cases, although it can also degrade specific intracellular proteins. The system is highly regulated by hormones such as insulin and glucocorticoids, and by amino acids. The second system is the ATP-dependent ubiquitin-proteasome system, which is present in the cytoplasm. The first step is to join molecules of ubiquitin, a basic 76-amino acid peptide, to lysine residues in the target protein. Several enzymes are involved in this process, which selectively targets proteins for degradation by a second component, the proteasome. /Amino acids/
Vapor Pressure
5.28e-09 mmHg
5.28X10+9 mm Hg at 25 °C /extrapolated/
5.28X10+9 mm Hg at 25 °C /extrapolated/
Other CAS
12798-06-0
20166-34-1
26714-32-9
56-87-1
923-27-3
20166-34-1
26714-32-9
56-87-1
923-27-3
Associated Chemicals
L-Lysine monohydrochloride; 657-27-2
L-Lysine dihydrochloride (DL); 657-26-1
L-Lysine hydrochloride; 10098-89-2
(DL)-Lysine; 70-54-2
L-Lysine dihydrochloride (DL); 657-26-1
L-Lysine hydrochloride; 10098-89-2
(DL)-Lysine; 70-54-2
Wikipedia
Lysine
Drug Warnings
Patients with hypercholesterolemia should be aware that supplemental lysine has been linked to increased cholesterol levels in animal studies. However, other studies have shown lysine can also decrease cholesterol levels.
Adverse reactions: renal dysfunction, including Fanconi's syndrome and renal failure, has been reported.
L-lysine ibuprofen /was given/ to a preterm infant with respiratory distress to induce closure of a patent ductus arteriosus, and the infant experienced pulmonary hypertension. Only 3 cases of pulmonary hypertension following early administration of an ibuprofen solution buffered with tromethamine have previously been reported. However, this severe side effect has never been observed in multicentre, randomized, double-blind controlled trials, nor in recent reviews or meta-analyses of L-lysine ibuprofen use.
Adverse reactions: renal dysfunction, including Fanconi's syndrome and renal failure, has been reported.
L-lysine ibuprofen /was given/ to a preterm infant with respiratory distress to induce closure of a patent ductus arteriosus, and the infant experienced pulmonary hypertension. Only 3 cases of pulmonary hypertension following early administration of an ibuprofen solution buffered with tromethamine have previously been reported. However, this severe side effect has never been observed in multicentre, randomized, double-blind controlled trials, nor in recent reviews or meta-analyses of L-lysine ibuprofen use.
Use Classification
Food additives -> Flavoring Agents
Flavouring Agent -> FLAVOURING_AGENT; -> JECFA Functional Classes
Flavoring Agents -> JECFA Flavorings Index
Cosmetics -> Antistatic; Hair conditioning; Skin conditioning
Flavouring Agent -> FLAVOURING_AGENT; -> JECFA Functional Classes
Flavoring Agents -> JECFA Flavorings Index
Cosmetics -> Antistatic; Hair conditioning; Skin conditioning
Methods of Manufacturing
Isolation from acid-hydrolyzed proteins (casein, fibrin or blood corpuscle paste)
Extraction of natural proteins, synthetically by fermentation of glucose or other carbohydrates and by synthesis from caprolactum
The usual raw material for the fermentation production of L-lysine is molasses...high performance microbes belong to the species Corynebacterium glutamicum or Brevibactrium lactofermentum
A process combining chemical and microbiological techniques for the production of L-lysine was introduced by Toray Industries; /in this process/, alpha-amino-e-caprolactam (ACL) is formed from cyclohexanol... this intermediate is then hydrolyzed with L-ACL-hydrolase to yield L-lysine
Extraction of natural proteins, synthetically by fermentation of glucose or other carbohydrates and by synthesis from caprolactum
The usual raw material for the fermentation production of L-lysine is molasses...high performance microbes belong to the species Corynebacterium glutamicum or Brevibactrium lactofermentum
A process combining chemical and microbiological techniques for the production of L-lysine was introduced by Toray Industries; /in this process/, alpha-amino-e-caprolactam (ACL) is formed from cyclohexanol... this intermediate is then hydrolyzed with L-ACL-hydrolase to yield L-lysine
General Manufacturing Information
L-Lysine: ACTIVE
Supplementation of wheat-based foods with lysine improves their protein quality and results in improved growth and tissue synthesis: Feldberg, Hetzel, Food Technol 12, 496 (1958). Method or incorporation: Hause, Todd, US Patent 3,015,567 (1962 to Du Pont).
Lysine composition in g/100 g of protein: gelatins: 5.1; milk: 8.7 g/lb g total nitrogen; casein: 8.2; serum albumin: 12.7 g/lb g total nitrogen; gamma globulin: 8.1; horse hemoglobin: 8.5; insulin: 2.5; clostridium botulinum toxin: 7.7 /From table/
Stability of added lysine during baking of white bread depends primarily on the reducing sugar content of the product. In the ... addition of 25% nonfat milk powder, 40% of the lysine is nutritionally lost. At the usual rate of skim milk powder in bread, 4-6%, retention of lysine is 80-95%.
Processes requiring severe heat treatments of cereal-based foods to gelatinize starch and denature protein may cause severe losses of lysine. ... Analysis of protein hydrolysates of bread indicated that lysine ... /was/ degraded 5-17% during baking.
For more General Manufacturing Information (Complete) data for L-Lysine (6 total), please visit the HSDB record page.
Supplementation of wheat-based foods with lysine improves their protein quality and results in improved growth and tissue synthesis: Feldberg, Hetzel, Food Technol 12, 496 (1958). Method or incorporation: Hause, Todd, US Patent 3,015,567 (1962 to Du Pont).
Lysine composition in g/100 g of protein: gelatins: 5.1; milk: 8.7 g/lb g total nitrogen; casein: 8.2; serum albumin: 12.7 g/lb g total nitrogen; gamma globulin: 8.1; horse hemoglobin: 8.5; insulin: 2.5; clostridium botulinum toxin: 7.7 /From table/
Stability of added lysine during baking of white bread depends primarily on the reducing sugar content of the product. In the ... addition of 25% nonfat milk powder, 40% of the lysine is nutritionally lost. At the usual rate of skim milk powder in bread, 4-6%, retention of lysine is 80-95%.
Processes requiring severe heat treatments of cereal-based foods to gelatinize starch and denature protein may cause severe losses of lysine. ... Analysis of protein hydrolysates of bread indicated that lysine ... /was/ degraded 5-17% during baking.
For more General Manufacturing Information (Complete) data for L-Lysine (6 total), please visit the HSDB record page.
Analytic Laboratory Methods
Method: AOAC 960.47; Procedure: microbiological, turbidimetric and titrimetric methods; Analyte: lysine; Matrix: vitamin preparations; Detection Limit: not provided.
Method: AOAC 994.12; Procedure: performic acid oxidation with acid hydrolysis-sodium metabisulfite method; Analyte: lysine; Matrix: feeds; Detection Limit: not provided.
Method: AOAC 975.44; Procedure: automatic amino acid analyzer; Analyte: lysine; Matrix: nutritional supplements; Detection Limit: not provided.
Method: AOAC 999.13; Procedure: high performance liquid chromatography post-column derivatization; Analyte: lysine; Matrix: feed grade amino acid trade products or in premixes with more than 10% individual amino acid content; Detection Limit: not provided.
For more Analytic Laboratory Methods (Complete) data for L-Lysine (8 total), please visit the HSDB record page.
Method: AOAC 994.12; Procedure: performic acid oxidation with acid hydrolysis-sodium metabisulfite method; Analyte: lysine; Matrix: feeds; Detection Limit: not provided.
Method: AOAC 975.44; Procedure: automatic amino acid analyzer; Analyte: lysine; Matrix: nutritional supplements; Detection Limit: not provided.
Method: AOAC 999.13; Procedure: high performance liquid chromatography post-column derivatization; Analyte: lysine; Matrix: feed grade amino acid trade products or in premixes with more than 10% individual amino acid content; Detection Limit: not provided.
For more Analytic Laboratory Methods (Complete) data for L-Lysine (8 total), please visit the HSDB record page.
Interactions
Lysine 10 mmol/kq given to mice for 1 to 10 days significantly increased clonic and tonic seizure latencies caused by 60 mg/kg pentylenetetrazol (PTZ). On day 1 the clonic and tonic seizure latencies were increased from 160.4 +/- 26.3 and 828.6 +/- 230.8 s to 286.1 +/- 103.3 and 982.3 +/- 98.6 respectively. Both clonic and tonic seizure latencies increased steadily with additional L-lysine treatment without significant change in survival rate. On day 10, the anticonvulsant effect reached its highest level with a block of tonic seizures and survival rate of 100% without tolerance developing. Acute L-lysine significantly increased the mean clonic latency from 85.8 +/- 5.24 to 128.2 +/- 9.0 s and the mean tonic seizure from 287.2 +/- 58.7 to 313.5 +/- 42.2 s with 80 mg/kg of PTZ. On day 10 of treatment, the anticonvulsant effect of L-lysine was highest, with a significant incr of 155 and 184% in clonic and tonic latencies over control, respectively. After 15 and 20 day treatment, clonic and tonic seizure latencies and survival rate decreased, suggesting development of tolerance ...
Acute intake of high levels of lysine interferes with dietary protein metabolism and competes with the transport of arginine, suggesting that adverse effects from high levels of lysine are more likely to occur if protein intake or dietary arginine intake is low.
Intravenous L-lysine (16.5 to 41.3 g/day in young men) has been shown to inhibit renal tubular protein reabsorption. L-Lysine shares an intestinal transport system with L-arginine, and competes with L-arginine for reabsorption from renal tubules.
Increased liver total lipids, triacylglycerol, and cholesterol concentrations were seen in rats fed 5% L-lysine and 15% casein for 2 weeks, an effect that can be reversed by feeding arginine.
... The aim of the present study was to study the effects of L-arginine transport inhibition, using acute and repeated L-lysine treatment, on phencyclidine (PCP)-induced disruption of PPI in mice. RESULTS: Subchronic, and to some extent acute, pretreatment with L-lysine blocked a PCP-induced deficit in PPI without affecting basal PPI. CONCLUSIONS: L-lysine has been shown to block L-arginine transport in vitro, most likely via a competitive blockade and down regulation of cationic amino acid transporters. However, the importance of L-arginine transport as a regulatory mechanism in NO production in vivo is still not clear. The present results lend further support to the notion that some of the effects of PCP in the central nervous system are mediated via NO and that L-arginine transport may play a role in the regulation of NO production in the brain.
Acute intake of high levels of lysine interferes with dietary protein metabolism and competes with the transport of arginine, suggesting that adverse effects from high levels of lysine are more likely to occur if protein intake or dietary arginine intake is low.
Intravenous L-lysine (16.5 to 41.3 g/day in young men) has been shown to inhibit renal tubular protein reabsorption. L-Lysine shares an intestinal transport system with L-arginine, and competes with L-arginine for reabsorption from renal tubules.
Increased liver total lipids, triacylglycerol, and cholesterol concentrations were seen in rats fed 5% L-lysine and 15% casein for 2 weeks, an effect that can be reversed by feeding arginine.
... The aim of the present study was to study the effects of L-arginine transport inhibition, using acute and repeated L-lysine treatment, on phencyclidine (PCP)-induced disruption of PPI in mice. RESULTS: Subchronic, and to some extent acute, pretreatment with L-lysine blocked a PCP-induced deficit in PPI without affecting basal PPI. CONCLUSIONS: L-lysine has been shown to block L-arginine transport in vitro, most likely via a competitive blockade and down regulation of cationic amino acid transporters. However, the importance of L-arginine transport as a regulatory mechanism in NO production in vivo is still not clear. The present results lend further support to the notion that some of the effects of PCP in the central nervous system are mediated via NO and that L-arginine transport may play a role in the regulation of NO production in the brain.
1: Weerapana E, Wang C, Simon GM, Richter F, Khare S, Dillon MB, Bachovchin DA, Mowen K, Baker D, Cravatt BF. Quantitative reactivity profiling predicts functional cysteines in proteomes. Nature. 2010 Dec 9;468(7325):790-5. doi: 10.1038/nature09472. Epub 2010 Nov 17. PubMed PMID: 21085121; PubMed Central PMCID: PMC3058684.
2: Kuo CY, Sinha S, Jazayeri JA, Pouton CW. A stably engineered, suicidal strain of listeria monocytogenes delivers protein and/or DNA to fully differentiated intestinal epithelial monolayers. Mol Pharm. 2009 Jul-Aug;6(4):1052-61. doi: 10.1021/mp800153u. PubMed PMID: 19317435.
3: Infante HG, Borrego AA, Peachey E, Hearn R, O'Connor G, Barrera TG, Ariza JL. Study of the effect of sample preparation and cooking on the selenium speciation of selenized potatoes by HPLC with ICP-MS and electrospray ionization MS/MS. J Agric Food Chem. 2009 Jan 14;57(1):38-45. doi: 10.1021/jf802650q. PubMed PMID: 19093878.
4: Obinata H, Hattori T, Nakane S, Tatei K, Izumi T. Identification of 9-hydroxyoctadecadienoic acid and other oxidized free fatty acids as ligands of the G protein-coupled receptor G2A. J Biol Chem. 2005 Dec 9;280(49):40676-83. Epub 2005 Oct 19. PubMed PMID: 16236715.
5: Joel PB, Trybus KM, Sweeney HL. Two conserved lysines at the 50/20-kDa junction of myosin are necessary for triggering actin activation. J Biol Chem. 2001 Feb 2;276(5):2998-3003. Epub 2000 Oct 20. PubMed PMID: 11042210.
6: Feistner GJ. Proferrioxamine synthesis in Erwinia amylovora in response to precursor or hydroxylysine feeding: metabolic profiling with liquid chromatography-electrospray mass spectrometry. Biometals. 1995 Oct;8(4):318-27. PubMed PMID: 7580052.
7: Korot'ko GF, Nishanova AA. [The role of adrenoreceptor mechanisms in the feedback inhibition of pancreatic secretion]. Fiziol Zh Im I M Sechenova. 1994 Oct;80(10):95-103. Russian. PubMed PMID: 7536548.
8: Ognerubov NA, Bialik AIa, Babeshko LV. [Toxic-allergic uveitis as a complication in hydrolysin infusion]. Gematol Transfuziol. 1993 Sep-Oct;38(8):46-7. Russian. PubMed PMID: 8307315.
9: Korot'ko GF, Nishanova AA. [A comparative analysis of the feedback inhibition of pancreatic secretion from the duodenum in acute and chronic experiments]. Fiziol Zh Im I M Sechenova. 1993 Jul;79(7):91-8. Russian. PubMed PMID: 8401676.
10: Torre-Blanco A, Adachi E, Hojima Y, Wootton JA, Minor RR, Prockop DJ. Temperature-induced post-translational over-modification of type I procollagen. Effects of over-modification of the protein on the rate of cleavage by procollagen N-proteinase and on self-assembly of collagen into fibrils. J Biol Chem. 1992 Feb 5;267(4):2650-5. PubMed PMID: 1733961.
11: Korot'ko GF, Baĭbekova GD, Nishanova AA. [The mechanisms of the stimulation of pancreatic secretion in drawing off its juice from the duodenum]. Fiziol Zh SSSR Im I M Sechenova. 1991 Oct;77(10):94-101. Russian. PubMed PMID: 1666589.
12: Korot'ko GF, Lemeshkina GS, Abdurakhmanov AKh. [Enterosorbent-induced halting of inverse inhibition of pancreatic enzyme secretion from the duodenum]. Vopr Pitan. 1990 Sep-Oct;(5):21-5. Russian. PubMed PMID: 1703376.
13: Korot'ko GF, Kodirov AN. [The formation of the feedback inhibition of pancreatic secretion in ontogeny]. Fiziol Zh SSSR Im I M Sechenova. 1990 Apr;76(4):502-8. Russian. PubMed PMID: 1698664.
14: Korot'ko GF, Baĭbekova GD. [Inhibition of pancreatic secretion by trypsin and trypsinogen]. Fiziol Zh SSSR Im I M Sechenova. 1988 Sep;74(9):1309-15. Russian. PubMed PMID: 2463941.
15: Korot'ko GF, Baĭbekova GD. [Dependence of pancreatic amylase secretion on the amylolytic activity of the duodenal contents]. Vopr Pitan. 1987 Nov-Dec;(6):47-9. Russian. PubMed PMID: 3501913.
16: Bagdasarian KG, Avetisian IN, Baklavadzhian OG, Sarukhanian TV. [Parasympathetic discharges of the pelvic nerve during stimulation of different hypothalamic structures]. Fiziol Zh SSSR Im I M Sechenova. 1987 Jun;73(6):715-23. Russian. PubMed PMID: 3622836.
17: Akiev AK, Beier AP, Popov VA. [Block formation capacity in fleas infected with a plague agent after their feeding with blood substitutes]. Parazitologiia. 1985 May-Jun;19(3):242-4. Russian. PubMed PMID: 4011313.
18: Baltrashevich AK, Raskin BM, Komarovskaia TP, Mel'nikova VA. [Comparative study of different substrates as the nutrient base of a culture medium for Bacteroides and Fusobacterium]. Zh Mikrobiol Epidemiol Immunobiol. 1982 Dec;(12):72-6. Russian. PubMed PMID: 7158165.
19: Gorbushina SN, Kaplunova OP. [Dry medium for isolating Clostridium perfringens]. Zh Mikrobiol Epidemiol Immunobiol. 1982 Apr;(4):43-6. Russian. PubMed PMID: 6282016.
20: Dubinina II. [Experience with using hydrolysin and anabolic steroids in the combined treatment of diabetes mellitus]. Sov Med. 1981;(7):99-101. Russian. PubMed PMID: 7027467.
2: Kuo CY, Sinha S, Jazayeri JA, Pouton CW. A stably engineered, suicidal strain of listeria monocytogenes delivers protein and/or DNA to fully differentiated intestinal epithelial monolayers. Mol Pharm. 2009 Jul-Aug;6(4):1052-61. doi: 10.1021/mp800153u. PubMed PMID: 19317435.
3: Infante HG, Borrego AA, Peachey E, Hearn R, O'Connor G, Barrera TG, Ariza JL. Study of the effect of sample preparation and cooking on the selenium speciation of selenized potatoes by HPLC with ICP-MS and electrospray ionization MS/MS. J Agric Food Chem. 2009 Jan 14;57(1):38-45. doi: 10.1021/jf802650q. PubMed PMID: 19093878.
4: Obinata H, Hattori T, Nakane S, Tatei K, Izumi T. Identification of 9-hydroxyoctadecadienoic acid and other oxidized free fatty acids as ligands of the G protein-coupled receptor G2A. J Biol Chem. 2005 Dec 9;280(49):40676-83. Epub 2005 Oct 19. PubMed PMID: 16236715.
5: Joel PB, Trybus KM, Sweeney HL. Two conserved lysines at the 50/20-kDa junction of myosin are necessary for triggering actin activation. J Biol Chem. 2001 Feb 2;276(5):2998-3003. Epub 2000 Oct 20. PubMed PMID: 11042210.
6: Feistner GJ. Proferrioxamine synthesis in Erwinia amylovora in response to precursor or hydroxylysine feeding: metabolic profiling with liquid chromatography-electrospray mass spectrometry. Biometals. 1995 Oct;8(4):318-27. PubMed PMID: 7580052.
7: Korot'ko GF, Nishanova AA. [The role of adrenoreceptor mechanisms in the feedback inhibition of pancreatic secretion]. Fiziol Zh Im I M Sechenova. 1994 Oct;80(10):95-103. Russian. PubMed PMID: 7536548.
8: Ognerubov NA, Bialik AIa, Babeshko LV. [Toxic-allergic uveitis as a complication in hydrolysin infusion]. Gematol Transfuziol. 1993 Sep-Oct;38(8):46-7. Russian. PubMed PMID: 8307315.
9: Korot'ko GF, Nishanova AA. [A comparative analysis of the feedback inhibition of pancreatic secretion from the duodenum in acute and chronic experiments]. Fiziol Zh Im I M Sechenova. 1993 Jul;79(7):91-8. Russian. PubMed PMID: 8401676.
10: Torre-Blanco A, Adachi E, Hojima Y, Wootton JA, Minor RR, Prockop DJ. Temperature-induced post-translational over-modification of type I procollagen. Effects of over-modification of the protein on the rate of cleavage by procollagen N-proteinase and on self-assembly of collagen into fibrils. J Biol Chem. 1992 Feb 5;267(4):2650-5. PubMed PMID: 1733961.
11: Korot'ko GF, Baĭbekova GD, Nishanova AA. [The mechanisms of the stimulation of pancreatic secretion in drawing off its juice from the duodenum]. Fiziol Zh SSSR Im I M Sechenova. 1991 Oct;77(10):94-101. Russian. PubMed PMID: 1666589.
12: Korot'ko GF, Lemeshkina GS, Abdurakhmanov AKh. [Enterosorbent-induced halting of inverse inhibition of pancreatic enzyme secretion from the duodenum]. Vopr Pitan. 1990 Sep-Oct;(5):21-5. Russian. PubMed PMID: 1703376.
13: Korot'ko GF, Kodirov AN. [The formation of the feedback inhibition of pancreatic secretion in ontogeny]. Fiziol Zh SSSR Im I M Sechenova. 1990 Apr;76(4):502-8. Russian. PubMed PMID: 1698664.
14: Korot'ko GF, Baĭbekova GD. [Inhibition of pancreatic secretion by trypsin and trypsinogen]. Fiziol Zh SSSR Im I M Sechenova. 1988 Sep;74(9):1309-15. Russian. PubMed PMID: 2463941.
15: Korot'ko GF, Baĭbekova GD. [Dependence of pancreatic amylase secretion on the amylolytic activity of the duodenal contents]. Vopr Pitan. 1987 Nov-Dec;(6):47-9. Russian. PubMed PMID: 3501913.
16: Bagdasarian KG, Avetisian IN, Baklavadzhian OG, Sarukhanian TV. [Parasympathetic discharges of the pelvic nerve during stimulation of different hypothalamic structures]. Fiziol Zh SSSR Im I M Sechenova. 1987 Jun;73(6):715-23. Russian. PubMed PMID: 3622836.
17: Akiev AK, Beier AP, Popov VA. [Block formation capacity in fleas infected with a plague agent after their feeding with blood substitutes]. Parazitologiia. 1985 May-Jun;19(3):242-4. Russian. PubMed PMID: 4011313.
18: Baltrashevich AK, Raskin BM, Komarovskaia TP, Mel'nikova VA. [Comparative study of different substrates as the nutrient base of a culture medium for Bacteroides and Fusobacterium]. Zh Mikrobiol Epidemiol Immunobiol. 1982 Dec;(12):72-6. Russian. PubMed PMID: 7158165.
19: Gorbushina SN, Kaplunova OP. [Dry medium for isolating Clostridium perfringens]. Zh Mikrobiol Epidemiol Immunobiol. 1982 Apr;(4):43-6. Russian. PubMed PMID: 6282016.
20: Dubinina II. [Experience with using hydrolysin and anabolic steroids in the combined treatment of diabetes mellitus]. Sov Med. 1981;(7):99-101. Russian. PubMed PMID: 7027467.
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